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Compound Name:
5-(3-Chloropropyl)-3-

methylisoxazole

CAS No.: 130800-76-9

Cat. No.: B133869

Get Quote

Abstract
This technical guide provides a comprehensive overview of the predicted spectroscopic

characteristics of 5-(3-Chloropropyl)-3-methylisoxazole, a heterocyclic compound of interest

in synthetic and medicinal chemistry. In the absence of publicly available experimental data,

this document leverages established principles of nuclear magnetic resonance (NMR)

spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS), supported by data from

analogous structures, to construct a reliable predicted spectroscopic profile. This guide is

intended for researchers, scientists, and professionals in drug development to aid in the

identification, characterization, and quality control of this molecule.

Introduction: The Rationale for Predictive
Spectroscopy
5-(3-Chloropropyl)-3-methylisoxazole is a disubstituted isoxazole derivative with potential

applications as a building block in the synthesis of more complex molecules, including

pharmacologically active agents. The isoxazole core is a well-established scaffold in medicinal
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chemistry, known to impart a range of biological activities.[1] Thorough characterization of such

intermediates is paramount for ensuring the integrity of synthetic pathways and the quality of

final products.

Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for the structural

elucidation of organic molecules. However, experimental spectra for novel or niche compounds

are not always readily available. In such cases, predictive spectroscopy, grounded in the

foundational principles of each technique and informed by empirical data from structurally

related compounds, serves as a powerful and scientifically valid alternative. This guide

provides a detailed, predicted spectroscopic data set for 5-(3-Chloropropyl)-3-
methylisoxazole, offering a robust reference for researchers.

Molecular Structure and Atom Numbering
For clarity in the subsequent spectroscopic analysis, the atoms of 5-(3-Chloropropyl)-3-
methylisoxazole are numbered as depicted in the diagram below. This numbering scheme will

be used consistently in the assignment of NMR signals.

Caption: Molecular structure and atom numbering for 5-(3-Chloropropyl)-3-methylisoxazole.

Predicted ¹H and ¹³C Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is a cornerstone of structural organic chemistry. The predicted ¹H and ¹³C

NMR spectra for 5-(3-Chloropropyl)-3-methylisoxazole are based on established chemical

shift ranges for isoxazole derivatives and the predictable effects of alkyl and chloroalkyl

substituents.[2][3] The spectra are predicted for a standard deuterated chloroform (CDCl₃)

solvent.

Predicted ¹H NMR Data
The proton NMR spectrum is expected to show five distinct signals, corresponding to the

methyl group, the isoxazole ring proton, and the three methylene groups of the chloropropyl

chain.
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Proton (Atom

No.)

Predicted

Chemical Shift

(δ, ppm)

Predicted

Multiplicity

Predicted

Coupling

Constant (J,

Hz)

Assignment

Rationale

H-8 ~ 2.3 Singlet (s) N/A

The methyl

protons on C3

are adjacent to a

quaternary

carbon and will

appear as a

singlet in a

region typical for

methyl groups

attached to a π-

system.

H-4 ~ 6.0 Singlet (s) N/A

The proton on

C4 of the

isoxazole ring is

expected to be a

singlet due to the

absence of

adjacent protons.

Its chemical shift

is downfield due

to the electron-

withdrawing

nature of the

heterocyclic ring.

H-6 ~ 2.9 Triplet (t) ~ 7.5 These protons

are adjacent to

the isoxazole

ring and a

methylene group

(C7), resulting in

a triplet. The

proximity to the
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ring shifts this

signal downfield.

H-7 ~ 2.1
Quintet (p) or

Multiplet (m)
~ 7.5

The protons on

C7 are coupled

to the protons on

C6 and C8,

leading to a more

complex splitting

pattern, likely a

quintet or

multiplet.

H-8 ~ 3.6 Triplet (t) ~ 7.5

The protons on

C8 are adjacent

to a chlorine

atom, which is

strongly electron-

withdrawing,

causing a

significant

downfield shift.

They are coupled

to the C7

protons, resulting

in a triplet.

Predicted ¹³C NMR Data
The carbon NMR spectrum is predicted to show seven signals, corresponding to each unique

carbon atom in the molecule.
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Carbon (Atom No.)
Predicted Chemical Shift (δ,

ppm)
Assignment Rationale

C-8 (CH₃) ~ 12

Typical chemical shift for a

methyl group attached to an

sp² carbon of a heterocyclic

ring.

C-3 ~ 160

The C3 carbon of the

isoxazole ring, substituted with

a methyl group, is expected to

be significantly downfield.

C-4 ~ 102

The C4 carbon, bearing a

proton, will be the most upfield

of the ring carbons.

C-5 ~ 170

The C5 carbon, substituted

with the alkyl chain, is also

significantly deshielded and

expected to be the most

downfield ring carbon.

C-6 ~ 28

The first methylene carbon of

the propyl chain, attached to

the isoxazole ring.

C-7 ~ 32
The central methylene carbon

of the propyl chain.

C-8 (CH₂Cl) ~ 44

The terminal methylene

carbon, deshielded by the

attached chlorine atom.

Predicted Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in a molecule. The

predicted IR spectrum of 5-(3-Chloropropyl)-3-methylisoxazole is expected to exhibit several

characteristic absorption bands.[4]
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Predicted Wavenumber

(cm⁻¹)
Vibrational Mode Functional Group

3120 - 3150 C-H stretch Isoxazole ring C-H

2850 - 3000 C-H stretch Alkyl CH₂ and CH₃ groups

1600 - 1620 C=N stretch Isoxazole ring

1450 - 1480 C=C stretch Isoxazole ring

1400 - 1450 C-H bend Alkyl CH₂ and CH₃ groups

1100 - 1200 C-O-N stretch Isoxazole ring

650 - 750 C-Cl stretch Chloropropyl group

Predicted Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 5-(3-Chloropropyl)-3-methylisoxazole (C₇H₁₀ClNO), the predicted

molecular weight is approximately 159.61 g/mol . The electron ionization (EI) mass spectrum is

expected to show a molecular ion peak ([M]⁺) and several characteristic fragment ions. The

presence of chlorine will result in a characteristic M+2 peak with an intensity of about one-third

of the M peak, corresponding to the ³⁷Cl isotope.

Predicted Fragmentation Pathway
The fragmentation of 3,5-disubstituted isoxazoles is often initiated by the cleavage of the N-O

bond, which is the weakest bond in the ring.[5][6] The subsequent fragmentation pathway for 5-
(3-Chloropropyl)-3-methylisoxazole is predicted as follows:
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[C₇H₁₀ClNO]⁺
m/z = 159/161
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Caption: Predicted major fragmentation pathways for 5-(3-Chloropropyl)-3-methylisoxazole
in EI-MS.

Summary of Predicted Key Ions
m/z (Mass/Charge Ratio) Predicted Ion Structure Formation Rationale

159/161 [C₇H₁₀ClNO]⁺

Molecular ion ([M]⁺) with

isotopic pattern for one

chlorine atom.

124 [C₇H₁₀NO]⁺
Loss of a chlorine radical from

the molecular ion.

82 [C₅H₈N]⁺

A common fragment for 3-

methylisoxazoles resulting

from ring cleavage and loss of

CO.

75/77 [C₃H₄Cl]⁺
The chloropropyl cation

fragment.

69 [C₄H₅O]⁺

The 3-methylisoxazole ring

fragment after loss of the

chloropropyl side chain.
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Experimental Protocols: A General Guide
While this document provides predicted data, the following are generalized, step-by-step

methodologies for acquiring experimental data for 5-(3-Chloropropyl)-3-methylisoxazole.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve approximately 5-10 mg of the compound in ~0.7 mL of

deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal

standard.

Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a

good signal-to-noise ratio. Typical parameters include a spectral width of 12-15 ppm, a

relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A

wider spectral width (e.g., 0-220 ppm) and a longer acquisition time with more scans will be

necessary due to the lower natural abundance of ¹³C.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Reference the spectra to the TMS signal at 0.00 ppm.

IR Spectroscopy Protocol
Sample Preparation: For a neat liquid, a small drop can be placed between two potassium

bromide (KBr) or sodium chloride (NaCl) plates. For a solid, a KBr pellet can be prepared by

grinding a small amount of the sample with dry KBr powder and pressing it into a transparent

disk.

Instrument Setup: Use a Fourier-transform infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum, typically in the range of 4000 to 400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.
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Mass Spectrometry Protocol
Sample Introduction: Introduce a dilute solution of the sample (e.g., in methanol or

acetonitrile) into the mass spectrometer via direct infusion or through a gas chromatograph

(GC-MS) or liquid chromatograph (LC-MS).

Ionization: Use electron ionization (EI) at 70 eV for GC-MS to induce fragmentation, or a

softer ionization technique like electrospray ionization (ESI) for LC-MS to primarily observe

the molecular ion.

Mass Analysis: Scan a suitable mass range (e.g., m/z 40-300) to detect the molecular ion

and fragment ions.

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure.

Conclusion
This technical guide presents a detailed, predicted spectroscopic profile of 5-(3-
Chloropropyl)-3-methylisoxazole. By applying fundamental principles of spectroscopy and

leveraging data from analogous compounds, this document provides a valuable resource for

the scientific community. The predicted NMR, IR, and MS data, along with generalized

experimental protocols, will aid in the synthesis, identification, and quality assessment of this

important chemical intermediate. It is anticipated that this guide will facilitate further research

and development involving 5-(3-Chloropropyl)-3-methylisoxazole.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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